Cas no 1203089-58-0 ([5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate)

• Product Name: [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate
• CAS No: 1203089-58-0
• MF: C₁₇H₁₄FNO₄
• MW: 315.295768260956
• CID: 5799356
• Update Time: 2025-05-27

[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate

• Inchi： 1S/C17H14FNO4/c1-10-7-15(11(2)22-10)17(20)21-9-14-8-16(23-19-14)12-3-5-13(18)6-4-12/h3-8H,9H2,1-2H3
• InChI Key： GSONRFGZVCOSHT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(OCC2C=C(C3=CC=C(F)C=C3)ON=2)=O)=C1C

Additional information on [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate

Comprehensive Overview of [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate (CAS No. 1203089-58-0)

The compound [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate (CAS No. 1203089-58-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the fluorophenyl and oxazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and bioactive molecules, given its ability to interact with biological targets.

In recent years, the demand for fluorinated compounds like [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such molecules. The incorporation of a fluorine atom into organic frameworks is a hot topic in drug discovery, as it often improves metabolic stability and binding affinity.

The oxazole ring in this compound is another critical feature, as it is a common scaffold in many FDA-approved drugs. Its presence in [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate suggests potential applications in antimicrobial or anti-inflammatory therapies. Additionally, the furan carboxylate moiety adds versatility, enabling further functionalization for tailored applications. This dual functionality makes the compound a valuable subject for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1203089-58-0 represents a challenge and an opportunity for organic chemists. Its synthesis often involves multi-step reactions, including cross-coupling and cyclization techniques. Recent advancements in catalysis and flow chemistry have streamlined the production of such complex molecules, reducing waste and improving yields. These innovations are particularly relevant to industries focused on cost-effective and scalable manufacturing processes.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, derivatives of [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,5-dimethylfuran-3-carboxylate have shown promise as pesticide or herbicide candidates. Its structural motifs are compatible with crop protection strategies, offering a balance between efficacy and environmental safety. This aligns with the global push for sustainable agriculture and reduced chemical footprints.

In the realm of material science, the compound's aromatic and heterocyclic components make it a candidate for organic electronics and photovoltaic materials. Researchers are exploring its use in OLEDs and sensors, where its electronic properties could enhance device performance. The integration of fluorine and oxazole groups may also improve thermal stability, a critical factor for high-performance materials.

As the scientific community continues to investigate CAS No. 1203089-58-0, its relevance to drug discovery and material innovation becomes increasingly apparent. The compound's versatility and adaptability make it a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and engineering. Future studies may uncover novel applications, further solidifying its importance in modern science.